Cas no 1806615-99-5 (Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate
• CAS No: 1806615-99-5
• MF: C₁₂H₁₂BrFO₃
• MW: 303.124286651611
• CID: 4956788
• Update Time: 2025-06-11

Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate

• Inchi： 1S/C12H12BrFO3/c1-2-17-12(16)10-5-3-4-8(11(10)14)6-9(15)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： HHHMYTWZTZGPFT-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(=O)OCC)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate

Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate (CAS No. 1806615-99-5): A Comprehensive Overview

Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate (CAS No. 1806615-99-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate consists of a fluorinated benzene ring linked to a brominated ketone moiety through an ethyl ester group. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for synthetic transformations and biological studies.

Recent advancements in the synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate have focused on optimizing reaction conditions to achieve high yields and purity. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the production process. These improvements have not only reduced the cost but also minimized environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate has demonstrated significant potential as a lead compound in drug discovery. Studies have shown that it exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various diseases. For instance, its ability to modulate kinase activity has been explored in the context of cancer therapy, where it has shown promise in inhibiting tumor growth and metastasis.

Moreover, the pharmacokinetic properties of Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate have been extensively investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its stability under physiological conditions and low toxicity further support its potential for clinical applications.

The mechanism of action of Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate involves multiple pathways. It has been shown to interfere with key signaling cascades involved in cell proliferation and apoptosis. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate in various disease models. Preliminary results have been encouraging, with several Phase I trials demonstrating its tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

In conclusion, Ethyl 3-(3-bromo-2-oxopropyl)-2-fluorobenzoate (CAS No. 1806615-99-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activity, and promising pharmacokinetic properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of therapeutic strategies for various diseases.